molecular formula C6H3F2NO B8589499 3,4-Difluoro-2-pyridinecarbaldehyde CAS No. 1239351-97-3

3,4-Difluoro-2-pyridinecarbaldehyde

Cat. No. B8589499
CAS RN: 1239351-97-3
M. Wt: 143.09 g/mol
InChI Key: MODCKWZVKBXDPO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3,4-Difluoro-2-pyridinecarbaldehyde is a useful research compound. Its molecular formula is C6H3F2NO and its molecular weight is 143.09 g/mol. The purity is usually 95%.
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properties

CAS RN

1239351-97-3

Product Name

3,4-Difluoro-2-pyridinecarbaldehyde

Molecular Formula

C6H3F2NO

Molecular Weight

143.09 g/mol

IUPAC Name

3,4-difluoropyridine-2-carbaldehyde

InChI

InChI=1S/C6H3F2NO/c7-4-1-2-9-5(3-10)6(4)8/h1-3H

InChI Key

MODCKWZVKBXDPO-UHFFFAOYSA-N

Canonical SMILES

C1=CN=C(C(=C1F)F)C=O

Origin of Product

United States

Synthesis routes and methods

Procedure details

Butyllithium (ALDRICH, 1.529 mL, 3.82 mmol) was added dropwise over 10 min at −20° C. (CCl4/acetone) to a solution of N,N,N′,N′-tetramethylethylendiamine (ALDRICH, 0.521 mL, 3.48 mmol) in diethyl ether (anh) (15 mL). Reaction mixture was stirred at −20° C. for 1 h and cooled to −78° C. (acetone/CO2(s)). A solution of 3,4-difluoropyridine (CHEMCOLLECT, 400 mg, 3.48 mmol) in diethyl ether (1 mL) was added dropwise over 15 min at −78° C. Mixture was stirred at −78° C. temperature for 1 hour. N,N-Dimethylformamide (300 μl), previously dissolved in diethyl ether (1 mL), was added dropwise over 10 min at −78° C. Reaction mixture was stirred for 2 hours and was poured carefully onto a rapidly stirring ice/water mixture. Mixture was stirred for 20 min and diluted with ethyl acetate (15 mL). Aqueous layer was further extracted with DCM (4×15 ml). Organic layers were combined, dried over MgSO4(anh) and concentrated. Residue was purified by silica chromatography using Hexane-AcOEt (1:3) as eluents to yield the title compound (148 mg, 1.034 mmol, 30% yield). 1H NMR (400 MHz, DMSO-d6) δ ppm: 10.02-10.03 (m, 1H), 8.63-8.66 (m, 1H), 7.87-7.93 (m, 1H). [ES+MS] m/z 144 (MH+).
Quantity
1 mL
Type
solvent
Reaction Step One
Quantity
300 μL
Type
solvent
Reaction Step One
Quantity
1.529 mL
Type
reactant
Reaction Step Two
Quantity
0.521 mL
Type
reactant
Reaction Step Two
Quantity
15 mL
Type
solvent
Reaction Step Two
Name
CCl4 acetone
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
acetone CO2
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
400 mg
Type
reactant
Reaction Step Four
Quantity
1 mL
Type
solvent
Reaction Step Four
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
Quantity
15 mL
Type
solvent
Reaction Step Six
Yield
30%

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